N-(methanesulfonyloxy)benzimidoyl chloride

• Molecular Formula: C8H8ClNO3S
• Molecular Weight: 233.67 g/mol
• IUPAC Name: [[chloro(phenyl)methylidene]amino] methanesulfonate
• InChI: InChI=1S/C8H8ClNO3S/c1-14(11,12)13-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key: FLHJOVVPAOPINL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)ON=C(C1=CC=CC=C1)Cl

Description

N-(methanesulfonyloxy)benzimidoyl chloride is a useful research compound. Its molecular formula is C8H8ClNO3S and its molecular weight is 233.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 9.4 g of recovered benzohydroximoyl chloride was dissolved in 100 ml of anhydrous ether and the solution was cooled to -20°. To the cold solution was rapidly added 12.3 g of triethylamine. To this mixture was slowly added (during 45 minutes) a solution of 6.95 g of methanesulfonyl chloride in 50 ml of anhydrous ether. The mixture was stirred at -30° for 1 hour, then at ambient temperature for about 16 hours. The mixture was filtered and the filtrate was conconcentrated under reduced pressure to give a yellow solid. The solid was recrystallized from a benzene-hexane mixture to give 5.2 g of N-(methanesulfonyloxy)benzimidoyl chloride, m.p. 106°-108°.